5-Deuteriothiophene-2-carboxylic acid
Overview
Description
5-Deuteriothiophene-2-carboxylic acid is a compound that belongs to the class of thiophene carboxylic acids. Thiophene is a five-membered ring compound, where four of the members are carbon atoms and one is a sulfur atom . The term “carboxylic acid” refers to the presence of a carboxyl group (-COOH), which is a functional group consisting of a carbonyl group (C=O) and a hydroxyl group (O-H) connected to the same carbon atom .
Molecular Structure Analysis
The molecular structure of 5-Deuteriothiophene-2-carboxylic acid would be similar to other thiophene carboxylic acids. Thiophene has a five-membered ring with four carbon atoms and one sulfur atom . The carboxyl group (-COOH) is a functional group consisting of a carbonyl group (C=O) and a hydroxyl group (O-H) connected to the same carbon atom .Chemical Reactions Analysis
Thiophene-2-carboxylic acid, a related compound, has been used in various chemical reactions. For example, it has been used in the production of Suprofen, an active ingredient in some eye drops . It can also undergo double deprotonation to give a 5-lithio derivative, a precursor to many 5-substituted derivatives .properties
IUPAC Name |
5-deuteriothiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/i3D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QERYCTSHXKAMIS-WFVSFCRTSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=CC=C(S1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Deuteriothiophene-2-carboxylic acid | |
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![4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one](/img/structure/B82012.png)
